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Compound of Interest

Compound Name: Humalog

Cat. No.: B13829966 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

adherence to strict safety protocols is paramount when handling pharmaceutical compounds

like Humalog (insulin lispro). This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Humalog, particularly in non-routine situations or where the potential for

splashing or aerosolization exists, a comprehensive approach to personal protection and

engineering controls is crucial. The following table summarizes the recommended PPE and

engineering controls.
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Control Type Recommendation Purpose

Engineering Controls

Use in a fume hood, ventilated

enclosure, local exhaust

ventilation, or down-draft

booth.[1]

To minimize inhalation

exposure. Open handling is

not recommended.[1]

Eye/Face Protection

Safety glasses with side

shields are recommended.[1]

In situations with splash

potential, wear chemical safety

goggles or a face shield.[1]

To protect eyes from accidental

splashes or aerosols.

Hand Protection
Chemical-resistant gloves

should be worn.[1]

To prevent skin contact with

the substance.

Body Protection

An impermeable body covering

should be used to minimize

skin contact.[1]

To protect against

contamination of personal

clothing and skin.

Respiratory Protection

If the occupational exposure

level (OEL) is expected to be

exceeded, a NIOSH-approved

respirator should be worn.[1]

To prevent respiratory tract

irritation or other systemic

effects from inhalation.

Safe Handling and First Aid Procedures
Proper handling techniques are critical to minimize the risk of exposure. In the event of an

accidental exposure, immediate and appropriate first aid is necessary.

Handling:

Avoid all contact with eyes, skin, and clothing.[1]

Wash hands thoroughly with soap and water after handling.[1]

Do not eat, drink, or smoke in areas where Humalog is handled.

First Aid:
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Eye Contact: Immediately flush the eyes with plenty of water.[1] Seek medical attention.[1]

Skin Contact: Wash the affected area with soap and water.[1] If irritation develops and

persists, seek medical attention.[1] Contaminated clothing should be removed and washed

before reuse.[1]

Inhalation: Move the individual to fresh air.[1] If breathing has stopped, provide artificial

respiration.[1] Seek immediate medical attention.[1]

Ingestion: Consult a physician.[1]

Spill Response Workflow
A clear and efficient spill response plan is essential to manage accidental releases of Humalog
in a laboratory setting. The following diagram outlines the procedural workflow for handling a

spill.
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Humalog Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent material)

Clean the Area
(Use absorbent pads)

Decontaminate the Surface
(Follow lab protocol)

Dispose of Waste
(As hazardous waste)

Report the Incident
(To Lab Supervisor)

Click to download full resolution via product page

Workflow for responding to a Humalog spill.
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Storage and Disposal Plan
Proper storage and disposal are critical for safety and regulatory compliance.

Storage:

Unopened Humalog vials, cartridges, and pens should be stored in a refrigerator.[2] Do not

freeze.[2]

Opened vials can be stored at room temperature or in the refrigerator for up to 28 days.[2]

Opened pens and cartridges should be stored at room temperature for a specified number of

days (typically 10-28 days, depending on the formulation) and should not be refrigerated.[2]

Disposal: Due to the presence of the preservative m-cresol, which is considered a hazardous

substance above certain concentrations, specific disposal regulations apply to insulin products

like Humalog.[3]

Sharps: All needles and syringes must be disposed of in an FDA-approved, puncture-

resistant sharps container.[2][3][4] Never dispose of loose sharps in the trash.[5]

Partially Used Vials: Vials containing residual Humalog are considered hazardous waste

and must be disposed of according to institutional and local environmental regulations.[3] Do

not flush down the toilet or drain.[2][4]

Empty Vials: Empty vials with no residual insulin may be disposed of as solid waste.[3]

Contaminated Materials: Any materials used to clean up spills, such as absorbent pads,

should be treated as hazardous waste.

Consult with your institution's environmental health and safety office for specific guidance on

hazardous waste disposal procedures.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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